1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride

• CAS No.: 2408962-56-9
• Molecular Formula: C7H13ClN4O2S
• Molecular Weight: 252.7

Description

1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride is an organic compound with significant potential in various scientific fields. This compound is characterized by its unique structure, which includes a pyrazole ring, a sulfonyl group, and an azetidine moiety. It is typically found as a white crystalline solid and is soluble in organic solvents such as ethanol and dimethyl sulfoxide.

Preparation Methods

The synthesis of 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride involves several steps:

• Synthetic Routes

  Step 1: The synthesis begins with the preparation of 1-methyl-1H-pyrazol-4-amine.

  Step 2: The next step involves the sulfonylation of 1-methyl-1H-pyrazol-4-amine using a sulfonyl chloride reagent to introduce the sulfonyl group.

  Step 3: The final step is the formation of the azetidine ring.

• Industrial Production Methods

  • Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, often involving the use of automated reactors and continuous flow systems .

Chemical Reactions Analysis

1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride undergoes various chemical reactions:

• Oxidation

  • The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones .

• Reduction

  • Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, which can reduce the sulfonyl group to a sulfide .

• Substitution

  • The compound can undergo nucleophilic substitution reactions, where the sulfonyl group can be replaced by other nucleophiles such as amines or thiols .

• Common Reagents and Conditions

  • Common reagents include sulfonyl chlorides, methylamine, and azetidine precursors. Reaction conditions typically involve controlled temperatures, inert atmospheres, and specific solvents like ethanol or dimethyl sulfoxide .

• Major Products

  • Major products from these reactions include sulfoxides, sulfones, and substituted derivatives of the original compound .

Scientific Research Applications

1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride has a wide range of applications in scientific research:

• Chemistry

  • It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various organic reactions .

• Biology

  • The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties .

• Medicine

  • Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs targeting specific enzymes or receptors .

• Industry

  • It is used in the production of specialty chemicals and as a building block in the synthesis of agrochemicals and dyes .

Mechanism of Action

The mechanism of action of 1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride involves its interaction with specific molecular targets:

• Molecular Targets

  • The compound is known to interact with enzymes and receptors, modulating their activity. This interaction is often mediated by the sulfonyl and azetidine groups, which can form hydrogen bonds and other interactions with the target molecules .

• Pathways Involved

  • The pathways involved include inhibition of enzyme activity, modulation of receptor signaling, and interference with cellular processes such as DNA replication and protein synthesis .

Comparison with Similar Compounds

1-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]azetidin-3-amine hydrochloride can be compared with other similar compounds:

• Similar Compounds

  • 1-methyl-1H-pyrazol-4-amine hydrochloride
  • 4-amino-1H-pyrazole
  • 1-(3-methyl-1H-pyrazol-4-yl)ethanone
  • 3-methoxy-1-methyl-1H-pyrazol-4-amine hydrochloride

• Uniqueness

  • The uniqueness of this compound lies in its combined structural features, which confer specific chemical reactivity and biological activity not found in the other similar compounds .